Cas no 1314395-95-3 (3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt)

• Product Name: 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt
• CAS No: 1314395-95-3
• MF: C₃H₈ClF₂NO
• MW: 147.551527023315
• MDL: MFCD26516128
• CID: 2949991
• PubChem ID: 86672400
• Update Time: 2025-05-22

3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,2-difluoropropan-1-ol hydrochloride
• 3-AMINO-2,2-DIFLUORO-PROPAN-1-OL HCL
• 1-Propanol, 3-amino-2,2-difluoro-, hydrochloride (1:1)
• 3-AMINO-2,2-DIFLUOROPROPAN-1-OL HCL
• 3-amino-2,2-difluoropropan-1-olhydrochloride
• 3-amino-2,2-difluoropropan-1-ol;hydrochloride
• CS-D0487
• AS-40215
• MFCD26516128
• AKOS027331144
• 1314395-95-3
• SCHEMBL2221329
• 3-Amino-2,2-difluoro-propan-1-ol hydrochloride
• 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt

• MDL： MFCD26516128
• Inchi： 1S/C3H7F2NO.ClH/c4-3(5,1-6)2-7;/h7H,1-2,6H2;1H
• InChI Key： FJFXCDDQQBKYTO-UHFFFAOYSA-N
• SMILES： Cl.FC(CO)(CN)F

Computed Properties

• Exact Mass: 147.0262479 g/mol
• Monoisotopic Mass: 147.0262479 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 56.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 147.55

Additional information on 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt

Comprehensive Overview of 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt (CAS No. 1314395-95-3)

The compound 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt (CAS No. 1314395-95-3) is a fluorinated organic derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring both amino and difluoro functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

One of the key reasons for the growing attention toward 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt is its role in medicinal chemistry. The presence of fluorine atoms enhances the metabolic stability and bioavailability of drug candidates, aligning with the current trend of fluorine-containing pharmaceuticals. This compound is often explored in the context of antibacterial agents and anticancer research, addressing pressing global health challenges such as antibiotic resistance and oncology treatments.

From a synthetic perspective, CAS No. 1314395-95-3 serves as a valuable building block for peptide modifications and small-molecule drugs. Its hydrochloric acid salt form improves solubility, facilitating its use in aqueous reaction conditions. Laboratories focusing on high-throughput screening and combinatorial chemistry frequently utilize this compound to expand their libraries of potential drug leads.

Environmental and safety considerations are also critical when working with 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. The compound’s stability under standard storage conditions makes it a reliable choice for long-term research projects, contributing to its popularity in academic and industrial settings.

In the context of green chemistry, researchers are investigating sustainable synthetic routes for fluorinated compounds like this one. The demand for eco-friendly fluorination methods has risen, driven by regulatory pressures and the pharmaceutical industry’s commitment to reducing environmental impact. This aligns with broader trends in sustainable drug development, where efficiency and minimal waste generation are prioritized.

The analytical characterization of 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for reproducible results in downstream applications. Quality control is particularly important for compounds used in preclinical studies, where consistency directly impacts experimental outcomes.

Market trends indicate a steady increase in the demand for specialty chemicals like CAS No. 1314395-95-3. Pharmaceutical companies and contract research organizations (CROs) are expanding their portfolios to include custom synthesis services for such intermediates. This reflects the broader shift toward personalized medicine and the need for tailored chemical solutions in drug development pipelines.

In summary, 3-Amino-2,2-difluoro-propan-1-ol Hydrochloric Acid Salt (CAS No. 1314395-95-3) is a multifaceted compound with wide-ranging applications in modern chemistry and life sciences. Its relevance to drug discovery, sustainable synthesis, and analytical validation underscores its importance in both research and industrial contexts. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing complex medical and chemical challenges.